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Cat. No.: B12390124
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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the administration of
JNKS3 inhibitor-3 in rats for pre-clinical research. The c-Jun N-terminal kinase 3 (JNK3) is a
key signaling molecule predominantly expressed in the central nervous system and is
implicated in the pathophysiology of various neurodegenerative diseases.[1][2][3] JINK3
inhibitor-3 is a selective, blood-brain barrier permeable, and orally active compound that has
shown neuroprotective effects, making it a valuable tool for in vivo studies.[4]

Data Presentation

Kinase IC50 (nM)
JNK1 147.8[4]
INK2 44.0[4]
JNK3 4.1[4]
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Pharmacokinetic EIQpQIt-IQS of JNK3 Inhibitor-3 in Rats

Administration

Dose (mg/kg) Cmax (ng/mL) AUC (hr*ng/mL)
Route
Intravenous (1V) 1 - 1085.24[4]
Oral (PO) 3 - 2806.77[4]

Signaling Pathway

The JNK signaling pathway is a critical stress-activated pathway involved in apoptosis,
inflammation, and neuronal death.[5] JNK3, specifically, is a key mediator in neuronal
apoptosis.[3][5] Upon activation by upstream kinases (MKK4/7), JNK3 translocates to the
nucleus to phosphorylate transcription factors like c-Jun, or acts on mitochondrial proteins,
leading to the activation of pro-apoptotic pathways.[3]
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Neuronal Apoptosis
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Animal Acclimatization
(1 week)

Baseline Behavioral Testing
(e.g., Y-maze, Passive Avoidance)

Induction of Neurodegenerative Model
(e.g., MCAO, A injection)

JNK3 Inhibitor-3 Administration
(e.g., 30 mg/kg, PO, daily)

Post-Treatment Behavioral Testing

Tissue Collection
(Brain)

Biochemical & Histological Analysis
(Western Blot, IHC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Administration in Rats]. BenchChem, [2026]. [Online PDF]. Available at:
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jnk3-inhibitor-3-administration-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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